2,5-Dichloro-alpha-oxo-3-thiopheneacetaldehyde

• Molecular Formula: C6H2Cl2O2S
• Molecular Weight: 209.05 g/mol
• IUPAC Name: 2-(2,5-dichlorothiophen-3-yl)-2-oxoacetaldehyde
• InChI: InChI=1S/C6H2Cl2O2S/c7-5-1-3(4(10)2-9)6(8)11-5/h1-2H
• InChI Key: KRZZNLGXTWGRTE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1C(=O)C=O)Cl)Cl

Description

2,5-Dichloro-alpha-oxo-3-thiopheneacetaldehyde is a useful research compound. Its molecular formula is C6H2Cl2O2S and its molecular weight is 209.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 31.4 g portion of selenium dioxide was added to a solution of 75 ml of dioxane and 10 ml of water and warmed to 60° C. with stirring. A 50 g portion of 2-acetyl-2,5-dichlorothiophene was added and the mixture was stirred at reflux for 7 hours. The mixture was diluted with dioxane, filtered and evaporated to dryness. Ether was added, then heptane and the mixture refrigerated. The solid was collected, giving 30.1 g of 2,5-dichloro-α-oxo-3-thiopheneacetaldehyde.